Cas no 1785030-63-8 (Pyridazine, 3,6-dichloro-4-nitro-)

• Product Name: Pyridazine, 3,6-dichloro-4-nitro-
• CAS No: 1785030-63-8
• MF: C₄HCl₂N₃O₂
• MW: 193.975638151169
• CID: 6252973
• Update Time: 2025-10-29

Pyridazine, 3,6-dichloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3,6-dichloro-4-nitro-

• Inchi： 1S/C4HCl2N3O2/c5-3-1-2(9(10)11)4(6)8-7-3/h1H
• InChI Key： YBDYHKJBZLPRHS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(Cl)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.737±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±37.0 °C(Predicted)
• pka: -5.58±0.10(Predicted)

Additional information on Pyridazine, 3,6-dichloro-4-nitro-

Recent Advances in the Application of Pyridazine, 3,6-dichloro-4-nitro- (CAS: 1785030-63-8) in Chemical Biology and Pharmaceutical Research

Pyridazine, 3,6-dichloro-4-nitro- (CAS: 1785030-63-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloro and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of Pyridazine, 3,6-dichloro-4-nitro- make it a valuable scaffold for designing novel therapeutic agents.

One of the most notable advancements in the application of Pyridazine, 3,6-dichloro-4-nitro- is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a major focus in oncology research. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyridazine, 3,6-dichloro-4-nitro- exhibited potent inhibitory activity against a range of kinases, including EGFR and VEGFR. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of these kinases, thereby blocking their activity. These findings suggest that Pyridazine, 3,6-dichloro-4-nitro- could serve as a promising starting point for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, Pyridazine, 3,6-dichloro-4-nitro- has also shown promise in antimicrobial research. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of Pyridazine derivatives with potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed the antimicrobial activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism. These results underscore the potential of Pyridazine, 3,6-dichloro-4-nitro- as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another area of interest is the compound's potential in anti-inflammatory drug development. Recent research has shown that Pyridazine, 3,6-dichloro-4-nitro- derivatives can modulate the activity of inflammatory cytokines such as TNF-α and IL-6. A study published in the European Journal of Medicinal Chemistry in 2022 demonstrated that these derivatives could significantly reduce inflammation in animal models of rheumatoid arthritis. The study proposed that the anti-inflammatory effects were mediated through the inhibition of NF-κB signaling, a key pathway in the inflammatory response. These findings open new avenues for the development of anti-inflammatory therapies based on Pyridazine, 3,6-dichloro-4-nitro-.

Despite these promising applications, challenges remain in the optimization of Pyridazine, 3,6-dichloro-4-nitro- derivatives for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Recent advances in computational chemistry and high-throughput screening have facilitated the identification of optimal derivatives with improved pharmacological properties. For instance, a 2023 study in the Journal of Chemical Information and Modeling utilized molecular docking and dynamics simulations to predict the binding affinities of various Pyridazine derivatives, providing valuable insights for rational drug design.

In conclusion, Pyridazine, 3,6-dichloro-4-nitro- (CAS: 1785030-63-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and anti-inflammatory effects highlight its potential for addressing unmet medical needs. Ongoing research efforts are focused on optimizing its derivatives for clinical translation, leveraging advanced computational and experimental techniques. As the field continues to evolve, Pyridazine, 3,6-dichloro-4-nitro- is poised to play a pivotal role in the discovery and development of novel therapeutic agents.